Cas no 1806792-65-3 (3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine)

• Product Name: 3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine
• CAS No: 1806792-65-3
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4917051
• Update Time: 2025-07-23

3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine

• Inchi： 1S/C6H5F3N2O/c7-4(8)2-1-3(10)5(9)11-6(2)12/h1,4H,10H2,(H,11,12)
• InChI Key： QBVKQNSHQRNPJA-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(F)F)C(N1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine

Professional Introduction to 3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine (CAS No. 1806792-65-3)

3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine (CAS No. 1806792-65-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including multiple fluorine substituents and a hydroxyl group, presents a versatile platform for the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across various domains of drug discovery. The presence of both amino and hydroxyl functional groups makes it a valuable intermediate in the synthesis of more complex molecules. Furthermore, the incorporation of difluoromethyl and fluoro substituents enhances its pharmacological properties, making it an attractive candidate for further exploration.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The compound 3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine exemplifies this trend, as it combines these desirable features into a single molecular framework. This has led to its investigation in the design of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role in the synthesis of targeted therapeutics. Researchers have leveraged its structural motifs to develop inhibitors that selectively modulate the activity of specific enzymes. For instance, studies have shown that derivatives of 3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine exhibit potent inhibitory effects against certain tyrosine kinases, which are overexpressed in many solid tumors. These findings underscore the compound's potential as a lead molecule in oncology research.

The incorporation of fluorine atoms into pharmaceutical candidates is not without precedent, and 3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine is no exception. The fluoro group at the 2-position and the difluoromethyl group at the 5-position contribute to its unique electronic properties, which can influence both its solubility and bioavailability. These factors are crucial in determining the compound's suitability for clinical translation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping to rationalize its pharmacological activity. These computational approaches are complemented by experimental investigations, which have validated many of these predictions and highlighted new opportunities for optimization.

The hydroxyl group at the 6-position further enhances the compound's versatility, allowing for additional modifications that can fine-tune its pharmacokinetic profile. This has led to the development of several analogs with improved efficacy and reduced toxicity. Such modifications are essential in moving from an initial hit compound to a viable drug candidate.

In conclusion, 3-Amino-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine (CAS No. 1806792-65-3) represents a promising scaffold for the development of novel therapeutics. Its unique structural features and potential applications in drug discovery make it a subject of intense research interest. As our understanding of fluorinated pyridines continues to evolve, compounds like this one are poised to play a critical role in addressing unmet medical needs across multiple therapeutic areas.